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Compound of Interest

Compound Name: A-908292

Cat. No.: B15616565

Disclaimer: A specific Safety Data Sheet (SDS) for A-908292 was not found in the public
domain. The following guidance is based on general laboratory safety principles for handling
new or uncharacterized chemical compounds. Researchers must consult their institution's
Environmental Health and Safety (EHS) department for a formal risk assessment and specific
handling protocols before proceeding.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with A-908292, a potent and selective acetyl-CoA
carboxylase 2 (ACC2) inhibitor. The information is intended to supplement, not replace,
institutional safety protocols and professional judgment.

Personal Protective Equipment (PPE)

Given the absence of specific toxicological data, a conservative approach to PPE is warranted.
The following table summarizes the recommended PPE for handling A-908292.
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Protection Type

Recommended Equipment

Purpose

Eye/Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield should
be used if there is a significant

risk of splashing.

To protect eyes and face from
splashes of the compound or

solvents.

Skin Protection

Gloves: Chemically resistant
gloves (e.g., nitrile) should be
worn. Double-gloving is
recommended. Check for any
signs of degradation or
perforation before and during
use. Lab Coat: A fully
buttoned, long-sleeved lab
coat. A chemically resistant
apron over the lab coat is
recommended when handling

larger quantities.

To prevent skin contact with

the compound.

Respiratory Protection

All handling of solid A-908292
and its solutions should be
performed in a certified
chemical fume hood. If there is
a potential for aerosolization
outside of a fume hood, a
NIOSH-approved respirator
(e.g., N95 or higher) may be
required, subject to a formal

risk assessment by EHS.

To prevent inhalation of the
compound, which may be

harmful.

Foot Protection

Closed-toe shoes.

To protect feet from spills.

Operational Plan for Handling A-908292

This step-by-step guidance outlines the procedures for the safe handling of A-908292 in a

laboratory setting.
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. Pre-Handling Preparations:

Consult Institutional EHS: Before any work begins, consult your institution's Environmental
Health and Safety department to conduct a formal risk assessment.

Review Literature: Familiarize yourself with any available literature on A-908292 and similar
compounds to understand their chemical properties and potential hazards.

Gather Materials: Ensure all necessary PPE, handling equipment (spatulas, weigh boats,
etc.), and emergency supplies (spill kit, first aid) are readily available.

Prepare Workspace: Designate a specific area for handling A-908292, preferably within a
certified chemical fume hood. Ensure the area is clean and free of clutter.

. Handling Procedure (in a Chemical Fume Hood):

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Weighing: If weighing the solid compound, do so in the fume hood on a tared weigh boat.
Use appropriate tools to minimize the creation of dust.

Dissolving: When preparing solutions, slowly add the solid A-908292 to the solvent to avoid
splashing. Cap vials or flasks securely.

Manipulation: Perform all manipulations, such as dilutions and aliquoting, within the fume
hood.

Avoid Contamination: Use dedicated equipment and avoid cross-contamination with other
materials.

. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
(e.g., 70% ethanol) to decontaminate surfaces.

Doff PPE: Remove PPE in the correct order to avoid self-contamination (e.g., gloves first,
then lab coat).
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e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of A-908292 and associated waste is crucial to prevent environmental
contamination and ensure safety.

o Waste Segregation: All waste contaminated with A-908292, including unused compound,
solutions, contaminated gloves, weigh boats, and pipette tips, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "A-908292," and any other information required by your institution.

o Storage: Store the hazardous waste container in a designated satellite accumulation area
until it is collected by your institution's hazardous waste management team.

e Regulatory Compliance: Follow all local, state, and federal regulations for the disposal of
chemical waste. Consult your institution's EHS for specific guidance.

Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling a research chemical
like A-908292, especially when a specific Safety Data Sheet is unavailable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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